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Compound of Interest

Compound Name:
2-(2-Methyl-4-

nitrophenyl)acetaldehyde

Cat. No.: B8693336

Get Quote

Executive Summary
2-(2-Methyl-4-nitrophenyl)acetaldehyde (CAS: N/A for specific isomer, analogous to 1460-

05-5) is a high-value, reactive intermediate used to access 2,4-disubstituted phenethylamine

scaffolds. These motifs are privileged structures in medicinal chemistry, serving as precursors

for adrenergic receptor antagonists, kinase inhibitors, and bio-isosteres of tryptamine

derivatives.

Unlike its commercially stable alcohol or acid counterparts, this aldehyde offers a unique

"electrophilic handle" for reductive amination and Pictet-Spengler cyclizations, allowing for the

rapid generation of diversity-oriented libraries. However, its use is often limited by its instability

(propensity for polymerization and oxidation). This guide provides a validated protocol for its in

situ generation and immediate utilization, ensuring high yields and reproducibility in drug

development workflows.
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Property Description

IUPAC Name 2-(2-Methyl-4-nitrophenyl)acetaldehyde

Molecular Formula C₉H₉NO₃

Molecular Weight 179.17 g/mol

Appearance Pale yellow to orange oil (prone to darkening)

Solubility
Soluble in DCM, THF, EtOAc; sparingly soluble

in water

Key Reactivity
Highly electrophilic carbonyl;

-proton acidity due to nitro-aryl induction

Stability Class
Class III (Unstable): Prone to aerobic oxidation

to acid and aldol polymerization.

Strategic Utility in Drug Design
The "2-methyl-4-nitro" substitution pattern confers specific pharmacological properties:

Metabolic Stability: The ortho-methyl group sterically hinders metabolic attack at the benzylic

position.

Electronic Tuning: The para-nitro group is a strong electron-withdrawing group (EWG),

modulating the pKa of downstream amines and enhancing

-

stacking interactions in receptor binding pockets.

Core Applications
Reductive Amination: Access to secondary and tertiary amines (e.g., N-alkyl-2-methyl-4-

nitrophenethylamines).

Henry Reaction (Nitroaldol): Condensation with nitroalkanes to form dinitro scaffolds.
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Heterocycle Synthesis: Precursor for substituted tetrahydroisoquinolines via Pictet-Spengler

condensation with electron-rich amines.

Synthesis & Handling Protocols
Due to stability concerns, we recommend generating the aldehyde from 2-(2-methyl-4-

nitrophenyl)ethanol via controlled oxidation immediately prior to use.

Protocol A: Controlled Oxidation (Dess-Martin
Periodinane)
This method avoids the acidic conditions of Jones oxidation and the cryogenic requirements of

Swern oxidation, making it scalable for Kilo-lab operations.

Reagents:

Substrate: 2-(2-Methyl-4-nitrophenyl)ethanol (1.0 equiv)

Oxidant: Dess-Martin Periodinane (DMP) (1.2 equiv)

Solvent: Dichloromethane (DCM) (anhydrous)

Quench: Sat. NaHCO₃ / Na₂S₂O₃ (1:1)

Step-by-Step Methodology:

Preparation: Charge a flame-dried reactor with 2-(2-methyl-4-nitrophenyl)ethanol dissolved

in anhydrous DCM (0.2 M). Cool to 0°C under N₂ atmosphere.

Addition: Add DMP solid in portions over 20 minutes. The slight excess ensures complete

conversion.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2–3 hours. Monitor via TLC

(30% EtOAc/Hexane); product (

) should appear as a UV-active spot distinct from starting material (

).
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Work-up (Critical):

Dilute with Et₂O.

Pour into a 1:1 mixture of sat. NaHCO₃ and sat. Na₂S₂O₃. Stir vigorously for 15 mins until

the organic layer is clear (removes iodine byproducts).

Separate phases. Wash organic layer with brine, dry over MgSO₄.

Isolation: Concentrate under reduced pressure at <30°C. Do not heat.

Result: The aldehyde is obtained as a yellow oil. Proceed immediately to the next step.

Protocol B: Telescoped Reductive Amination
Use this protocol to convert the unstable aldehyde directly into a stable pharmaceutical

intermediate.

Target: Synthesis of N-Benzyl-2-(2-methyl-4-nitrophenyl)ethanamine.

Imine Formation: Dissolve the freshly prepared aldehyde (1.0 equiv) in DCE

(Dichloroethane). Add Benzylamine (1.05 equiv) and MgSO₄ (2.0 equiv) to sequester water.

Stir for 1 hour at RT.

Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) in one

portion.

Completion: Stir overnight at RT.

Purification: Quench with sat. NaHCO₃. Extract with DCM. Purify via flash column

chromatography (SiO₂, MeOH/DCM gradient).

Visualizing the Workflow
The following diagram illustrates the "Just-in-Time" synthesis strategy required for this

intermediate.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8693336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Time Window (< 4 Hours)
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2-(2-Methyl-4-nitro
phenyl)ethanol INTERMEDIATE:

2-(2-Methyl-4-nitro
phenyl)acetaldehyde

(Unstable)

Oxidation
(0°C -> RT)

Reagent:
DMP / DCM

FINAL DRUG SCAFFOLD:
Secondary Amine

Reductive
Amination

Reagent:
Primary Amine

(R-NH2)

Reagent:
NaBH(OAc)3

Click to download full resolution via product page

Caption: Telescoped synthesis pathway minimizing the isolation time of the unstable aldehyde

intermediate.

Scientific Validation & Troubleshooting
Why this pathway?
Direct nitration of phenethylacetaldehyde often yields a mixture of isomers (ortho/para) that are

difficult to separate. By starting with the 2-methyl-4-nitro substitution pattern on the stable

alcohol or styrene precursor, we guarantee regiospecificity.
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Issue Probable Cause Corrective Action

Low Yield (Step 1)
Over-oxidation to carboxylic

acid.

Use DMP instead of Jones

Reagent. Ensure anhydrous

conditions.

Darkening of Product
Polymerization (Aldol

condensation).

Store aldehyde in solution at

-20°C. Use immediately. Do

not distill.

Incomplete Amination
Water interference in imine

formation.

Add activated molecular sieves

or MgSO₄ during imine

formation step.

Impurity Profile Iodine residue from DMP.
Ensure rigorous washing with

Na₂S₂O₃/NaHCO₃ mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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